Cas no 2172502-93-9 (methyl 6-(ethylsulfamoyl)spiro2.5octane-1-carboxylate)

• Product Name: methyl 6-(ethylsulfamoyl)spiro2.5octane-1-carboxylate
• CAS No: 2172502-93-9
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 5927165
• PubChem ID: 165603326
• Update Time: 2025-06-10

methyl 6-(ethylsulfamoyl)spiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(ethylsulfamoyl)spiro2.5octane-1-carboxylate
• 2172502-93-9
• EN300-1653304
• methyl 6-(ethylsulfamoyl)spiro[2.5]octane-1-carboxylate

• Inchi： 1S/C12H21NO4S/c1-3-13-18(15,16)9-4-6-12(7-5-9)8-10(12)11(14)17-2/h9-10,13H,3-8H2,1-2H3
• InChI Key： QGMFKJKPLPNJAX-UHFFFAOYSA-N
• SMILES： S(C1CCC2(CC1)CC2C(=O)OC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 275.11912932g/mol
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 6-(ethylsulfamoyl)spiro2.5octane-1-carboxylate

Exploring the Potential of Methyl 6-(ethylsulfamoyl)spiro[2.5]octane-1-carboxylate (CAS No. 2172502-93-9) in Modern Research

In the ever-evolving landscape of chemical research, methyl 6-(ethylsulfamoyl)spiro[2.5]octane-1-carboxylate (CAS No. 2172502-93-9) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique ethylsulfamoyl and carboxylate functional groups, offers a versatile scaffold for applications in medicinal chemistry, material science, and agrochemical development. Researchers are increasingly drawn to its structural complexity, which enables interactions with biological targets and synthetic pathways that simpler molecules cannot achieve.

The compound's spiro[2.5]octane core is a notable feature, as spirocyclic structures are known for their three-dimensional rigidity and ability to modulate pharmacokinetic properties. This makes methyl 6-(ethylsulfamoyl)spiro[2.5]octane-1-carboxylate a promising candidate for drug discovery, particularly in targeting enzymes or receptors that require precise spatial orientation for binding. Recent studies have explored its potential as a sulfonamide-based inhibitor, a class of compounds widely investigated for their therapeutic applications in inflammation and metabolic disorders.

From a synthetic chemistry perspective, the introduction of the ethylsulfamoyl group at the 6-position of the spirocyclic framework presents intriguing challenges and opportunities. Chemists are optimizing routes to this compound, with a focus on green chemistry principles—a hot topic in 2024 as the industry shifts toward sustainable practices. Questions like "How can spirocyclic sulfonamides be synthesized efficiently?" or "What are the biological activities of methyl 6-(ethylsulfamoyl)spiro[2.5]octane-1-carboxylate?" frequently appear in academic and industrial forums, reflecting widespread curiosity.

Beyond pharmaceuticals, this compound's carboxylate ester functionality suggests utility in polymer science. Its potential as a monomer or crosslinking agent is under investigation, aligning with the growing demand for bio-based materials. Researchers are also examining its stability under various conditions, a critical factor for applications in coatings or adhesives—areas where users often search for "heat-resistant spirocyclic compounds" or "sulfonamide-modified polymers."

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing CAS No. 2172502-93-9, ensuring purity and reproducibility. The compound's spectral data is increasingly shared in open-access databases, addressing the community's need for transparent research tools. This trend resonates with the rise of "AI-assisted chemical analysis," another frequently searched topic, where machine learning models predict properties of novel spirocyclic derivatives.

In conclusion, methyl 6-(ethylsulfamoyl)spiro[2.5]octane-1-carboxylate represents a convergence of structural innovation and multidisciplinary applicability. Its study not only advances fundamental chemistry but also responds to real-world demands—from drug development to sustainable materials. As research progresses, this compound may well become a cornerstone in the design of next-generation functional molecules.